(Diphenoxy)tungsten tetrachloride

• IUPAC Name: phenol;tetrachlorotungsten
• InChI: InChI=1S/2C6H6O.4ClH.W/c2*7-6-4-2-1-3-5-6;;;;;/h2*1-5,7H;4*1H;/q;;;;;;+4/p-4
• InChI Key: XIHHNZWZBWUETG-UHFFFAOYSA-J
• Canonical SMILES: C1=CC=C(C=C1)O.C1=CC=C(C=C1)O.Cl[W](Cl)(Cl)Cl
• Molecular Formula: C12H12Cl4O2W
• Molecular Weight: 513.9 g/mol
• CAS No.: 107269-33-0

Description

(Diphenoxy)tungsten tetrachloride is an organometallic compound featuring tungsten at its core, coordinated with two phenoxy groups and four chloride atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (diphenoxy)tungsten tetrachloride typically involves the reaction of tungsten hexachloride with phenol in the presence of a base. The reaction proceeds as follows:

$$\text{WCl}_6 + 2 \text{C}_6\text{H}_5\text{OH} \rightarrow \text{WCl}_4(\text{OC}_6\text{H}_5)_2 + 2 \text{HCl}$$WCl6​+2C6​H5​OH→WCl4​(OC6​H5​)2​+2HCl

This reaction is usually carried out in an inert atmosphere to prevent the hydrolysis of tungsten hexachloride. The reaction temperature is maintained around 50-70°C to ensure complete conversion.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems helps in maintaining consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions: (Diphenoxy)tungsten tetrachloride undergoes various types of chemical reactions, including:

Substitution Reactions: The phenoxy groups can be substituted by other ligands, such as alkyl or aryl groups, under appropriate conditions.

Oxidation-Reduction Reactions: The tungsten center can undergo oxidation or reduction, altering the oxidation state of tungsten and the overall reactivity of the compound.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include alkyl halides or aryl halides, with reactions typically carried out in the presence of a base such as sodium hydride or potassium tert-butoxide.

Oxidation-Reduction Reactions: Reducing agents like lithium aluminum hydride or oxidizing agents like hydrogen peroxide are used, depending on the desired reaction.

Major Products:

Substitution Reactions: Products include various substituted tungsten complexes, depending on the nature of the substituent.

Oxidation-Reduction Reactions: Products include tungsten complexes in different oxidation states, which can further react to form various tungsten-containing compounds.

Scientific Research Applications

(Diphenoxy)tungsten tetrachloride has several scientific research applications:

Catalysis: It is used as a catalyst in organic synthesis, particularly in reactions involving the formation of carbon-carbon and carbon-heteroatom bonds.

Materials Science: The compound is explored for its potential in the development of advanced materials, including coatings and composites.

Biological Studies: Research is ongoing to explore its potential biological activities, including its interaction with biomolecules and potential therapeutic applications.

Industrial Applications: It is used in the production of specialty chemicals and in processes requiring high-precision catalysis.

Mechanism of Action

The mechanism of action of (diphenoxy)tungsten tetrachloride involves its ability to coordinate with various substrates, facilitating chemical transformations. The tungsten center acts as a Lewis acid, activating substrates and enabling reactions that would otherwise be challenging. The phenoxy groups stabilize the tungsten center, enhancing its reactivity and selectivity.

Comparison with Similar Compounds

Tungsten Hexachloride: A precursor to (diphenoxy)tungsten tetrachloride, used in various synthetic applications.

Tungsten Oxide: Known for its applications in catalysis and materials science.

Tungsten Carbide: Widely used in industrial applications for its hardness and durability.

Uniqueness: this compound is unique due to its specific coordination environment, which imparts distinct reactivity and stability. Unlike tungsten hexachloride, it offers enhanced selectivity in catalytic applications. Compared to tungsten oxide and tungsten carbide, it provides a more versatile platform for chemical modifications and functionalization.

This comprehensive overview highlights the significance of this compound in various scientific and industrial domains, showcasing its potential and versatility